2-(2-chlorobenzyl)-4-[(1,2-dimethyl-1H-imidazol-5-yl)methyl]morpholine

• IUPAC Name: 2-[(2-chlorophenyl)methyl]-4-[(2,3-dimethylimidazol-4-yl)methyl]morpholine
• InChI: InChI=1S/C17H22ClN3O/c1-13-19-10-15(20(13)2)11-21-7-8-22-16(12-21)9-14-5-3-4-6-17(14)18/h3-6,10,16H,7-9,11-12H2,1-2H3
• InChI Key: BTEKRQRQUCAYQY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(N1C)CN2CCOC(C2)CC3=CC=CC=C3Cl
• Molecular Formula: C17H22ClN3O
• Molecular Weight: 319.8 g/mol

Description

2-(2-chlorobenzyl)-4-[(1,2-dimethyl-1H-imidazol-5-yl)methyl]morpholine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research and medicine. This compound is commonly referred to as CDM or CDM-1 and is a morpholine derivative.

Mechanism of Action

The exact mechanism of action of CDM is not fully understood. However, it has been suggested that CDM may act as a partial agonist at the dopamine D2 receptor and as an antagonist at the serotonin 5-HT2A receptor. Additionally, CDM has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that plays a crucial role in the growth and survival of neurons.
Biochemical and Physiological Effects:
CDM has been shown to have various biochemical and physiological effects. It has been reported to increase the levels of dopamine and serotonin in the brain, which are neurotransmitters that play important roles in mood regulation. Additionally, CDM has been shown to increase the levels of BDNF, as mentioned earlier. This increase in BDNF levels may contribute to the antidepressant-like effects of CDM.

Advantages and Limitations for Lab Experiments

One of the advantages of using CDM in lab experiments is its high potency and selectivity. Additionally, CDM has been shown to have a good safety profile in animal studies. However, one limitation of using CDM is its limited solubility in water, which may make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on CDM. One area of interest is the development of CDM-based drugs for the treatment of psychiatric disorders such as depression and anxiety. Additionally, further studies are needed to fully understand the mechanism of action of CDM and its effects on various neurotransmitter systems. Finally, the development of new synthesis methods for CDM may lead to improved yields and increased availability of this compound for research purposes.
Conclusion:
In conclusion, CDM is a promising compound with potential applications in various areas of scientific research. Its high potency, selectivity, and good safety profile make it an attractive candidate for drug discovery and development. Further research is needed to fully understand the mechanism of action of CDM and its effects on various neurotransmitter systems. With continued research, CDM may prove to be a valuable tool in the development of new treatments for psychiatric disorders and other neurological conditions.

Synthesis Methods

The synthesis of CDM involves the reaction of 2-chlorobenzylamine with 1,2-dimethyl-1H-imidazole-5-carbaldehyde in the presence of morpholine and a catalytic amount of acetic acid. The reaction proceeds via a Mannich-type reaction and yields CDM as a white solid.

Scientific Research Applications

CDM has been shown to have potential applications in various areas of scientific research, including medicinal chemistry, drug discovery, and neuroscience. It has been reported to exhibit antipsychotic, anxiolytic, and antidepressant-like effects in animal models. Additionally, CDM has been shown to have potential as a therapeutic agent for the treatment of Alzheimer’s disease.